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Executive Summary
In the landscape of modern drug discovery and organic synthesis, methoxyphenylethylamine

scaffolds serve as critical building blocks for a diverse array of pharmacologically active agents.

This guide provides a detailed technical examination of two closely related and often-

referenced isomers: 2-(2-Methoxyphenyl)ethanamine and 2-(2-Methoxyphenoxy)ethanamine.

Due to the potential for nomenclature ambiguity, this document will first clarify the distinct

structures of these compounds before delving into their respective chemical properties,

synthesis protocols, reactivity, and applications. This comprehensive overview is designed to

equip researchers, scientists, and drug development professionals with the foundational

knowledge required to effectively utilize these versatile intermediates.

Nomenclature and Structural Elucidation
A precise understanding of molecular structure is paramount in chemical research. The initial

query, "2-[(2-Methoxyphenyl)methoxy]ethan-1-amine," suggests a specific ether linkage that
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is less commonly documented in scientific literature. However, two structurally similar and

commercially significant compounds are frequently encountered in research and development:

Compound A: 2-(2-Methoxyphenyl)ethanamine

Synonyms: 2-Methoxyphenethylamine, o-methoxyphenethylamine[1][2]

Structure: A 2-methoxyphenyl group is directly attached to an ethylamine moiety.

Compound B: 2-(2-Methoxyphenoxy)ethanamine

Synonyms: 2-(o-Methoxyphenoxy)ethylamine, Guaiacoxyethylamine[3]

Structure: A 2-methoxyphenyl group is connected to an ethylamine moiety via an ether

linkage.

This guide will proceed to detail the properties and applications of both Compound A and

Compound B, providing a robust resource for researchers working with these key

intermediates.

Physicochemical Properties
A comparative summary of the core physicochemical properties of both compounds is

presented below. This data is essential for experimental design, including reaction setup and

purification strategies.
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Property
2-(2-
Methoxyphenyl)ethanamin
e (Compound A)

2-(2-
Methoxyphenoxy)ethanami
ne (Compound B)

CAS Number 2045-79-6[1][2] 1836-62-0[3]

Molecular Formula C₉H₁₃NO[1][2] C₉H₁₃NO₂[3]

Molecular Weight 151.21 g/mol [1][4] 167.20 g/mol [3]

Appearance Liquid[1]
Data not consistently available,

may be a liquid or solid.

Density
Not specified in provided

results.

1.010 g/cm³[5] (for a related

compound)

Flash Point
Not specified in provided

results.

162 °C / 323.6 °F[5] (for a

related compound)

Water Solubility Data not specified. Miscible[5]

InChI Key
WSWPCNMLEVZGSM-

UHFFFAOYSA-N[1]

CKJRKLKVCHMWLV-

UHFFFAOYSA-N[3]

Synthesis and Methodologies
The synthesis of these amines is a critical aspect of their utility. The general approaches often

involve reductive amination or nucleophilic substitution, leveraging commercially available

precursors.

Synthesis of 2-(2-Methoxyphenyl)ethanamine
(Compound A)
A common and effective method for the synthesis of 2-(2-methoxyphenyl)ethanamine is the

reductive amination of 2-methoxyphenylacetaldehyde. This pathway offers high yields and

utilizes readily available starting materials.

Protocol: Reductive Amination
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Reaction Setup: In a well-ventilated fume hood, dissolve 2-methoxyphenylacetaldehyde in a

suitable solvent such as methanol.

Amine Source: Add a source of ammonia, such as ammonium acetate, to the solution.[6]

Reducing Agent: Introduce a reducing agent, for example, sodium cyanoborohydride, in

portions to control the reaction rate.[6]

Reaction Monitoring: Stir the reaction mixture at room temperature and monitor its progress

using Thin Layer Chromatography (TLC).

Workup and Purification: Upon completion, quench the reaction, perform an acid-base

extraction to isolate the amine, and purify the final product using column chromatography.[6]
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Synthesis of 2-(2-Methoxyphenyl)ethanamine

2-Methoxyphenylacetaldehyde
+ Ammonium Acetate

Reductive Amination
(e.g., Sodium Cyanoborohydride in Methanol) 2-(2-Methoxyphenyl)ethanamine
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Synthesis of 2-(2-Methoxyphenoxy)ethanamine

2-Methoxyphenol
+ 1,2-Dihaloethane

Williamson Ether Synthesis
(Base)

1-Halo-2-(2-methoxyphenoxy)ethane

Gabriel Synthesis
(Potassium Phthalimide)

N-(2-(2-methoxyphenoxy)ethyl)phthalimide

Hydrolysis
(Base)

2-(2-Methoxyphenoxy)ethanamine

Click to download full resolution via product page

Caption: Multi-step synthesis of Compound B via Williamson ether and Gabriel synthesis.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 12 Tech Support

https://www.benchchem.com/product/b13291163/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-key-methoxyphenylethylamine-derivatives-in-medicinal-chemistry
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13291163?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chemical Reactivity and Spectroscopic Analysis
The primary amine group in both compounds is the main center of reactivity, readily undergoing

reactions such as acylation, alkylation, and Schiff base formation. The aromatic ring can also

participate in electrophilic aromatic substitution, although the methoxy group's directing effects

must be considered.

Spectroscopic Characterization:

¹H NMR: The proton NMR spectra of these compounds will show characteristic signals for

the aromatic protons, the methoxy group (a singlet around 3.8 ppm), and the aliphatic

ethylamine chain. The specific splitting patterns of the ethyl protons can help confirm the

connectivity. [7]* ¹³C NMR: The carbon NMR will display distinct peaks for the aromatic

carbons, the methoxy carbon, and the two carbons of the ethylamine side chain. [2]* IR

Spectroscopy: The IR spectra will exhibit a characteristic N-H stretching vibration for the

primary amine group (typically two bands in the 3300-3500 cm⁻¹ region), C-H stretches for

the aromatic and aliphatic portions, and a strong C-O stretch for the ether linkage. [8]* Mass

Spectrometry: The mass spectra will show the molecular ion peak, and fragmentation

patterns can provide further structural confirmation. [2][9]

Applications in Medicinal Chemistry and Drug
Development
Both 2-(2-methoxyphenyl)ethanamine and 2-(2-methoxyphenoxy)ethanamine are valuable

intermediates in the synthesis of a wide range of pharmaceuticals.

2-(2-Methoxyphenyl)ethanamine (Compound A) and its derivatives are investigated for their

potential as hallucinogenic stimulants and are structurally related to the 2C class of designer

drugs. [10]This structural motif is explored in the development of new psychoactive

compounds and as research tools for studying serotonergic and dopaminergic receptor

systems.

2-(2-Methoxyphenoxy)ethanamine (Compound B) is a key intermediate in the synthesis of

several blockbuster drugs. [11][12]Notably, it is a crucial building block for Carvedilol, a non-

selective beta-blocker and alpha-1 blocker used to treat heart failure and high blood

pressure. [11][12]It is also used in the synthesis of Tamsulosin, an alpha-blocker used to
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treat benign prostatic hyperplasia. [11]Furthermore, derivatives of this compound have been

studied for their selective agonist activity at the 5-HT1A receptor, indicating potential

applications in treating anxiety and other CNS disorders. [13]

Applications in Drug Development

2-(2-Methoxyphenyl)ethanamine Psychoactive Drug Research
(e.g., 2C Class Analogs)

2-(2-Methoxyphenoxy)ethanamine

Carvedilol Synthesis
(Cardiovascular)

Tamsulosin Synthesis
(Urological)

5-HT1A Receptor Agonists
(CNS)

Click to download full resolution via product page

Caption: Key applications of Compound A and Compound B in drug discovery.
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Safety and Handling
Both 2-(2-methoxyphenyl)ethanamine and 2-(2-methoxyphenoxy)ethanamine and their related

compounds are classified as corrosive and can cause severe skin burns and eye damage. [5]

[14][15] Standard Laboratory Safety Practices:

Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-

resistant gloves, safety goggles, and a lab coat. [5][14][15]* Ventilation: Handle these

chemicals in a well-ventilated area, preferably within a chemical fume hood, to avoid

inhalation of vapors. [5][15][16]* Storage: Store in a cool, dry, and well-ventilated place in

tightly sealed containers. [5][15]Keep away from incompatible materials.

Spill and Disposal: In case of a spill, absorb with an inert material and dispose of it as

hazardous waste in accordance with local regulations. [14] First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention. [5][14]*

Skin Contact: Immediately wash the affected area with plenty of soap and water for at least

15 minutes while removing contaminated clothing. Seek immediate medical attention. [5]

[14]* Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is

difficult, give oxygen. Seek immediate medical attention. [5][14]* Ingestion: Do NOT induce

vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person.

Seek immediate medical attention. [5][15]

Conclusion
2-(2-Methoxyphenyl)ethanamine and 2-(2-Methoxyphenoxy)ethanamine are indispensable

chemical intermediates with distinct yet significant roles in medicinal chemistry and organic

synthesis. A thorough understanding of their properties, synthesis, and handling is crucial for

their safe and effective application in the laboratory. As research continues to uncover new

therapeutic agents, the demand for versatile and well-characterized building blocks like these

will undoubtedly persist.

References
2-(2-Methoxyphenoxy)ethyl amine | C9H13NO2 | CID 1713005 - PubChem. (n.d.). Retrieved

from [Link]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 12 Tech Support

https://www.fishersci.at/store/msds?partNumber=11313137&productDescription%3DTRIS%283%2C6-DIOXAHEPTYL%29AMINE95%25%2C5G&countryCode=AT&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAH50251~~PDF~~MTR~~CGV4~~EN~~2025-10-16%2004:29:27~~2-(2-Methoxyphenoxy
https://www.chemicalbook.com/msds/2-methoxyphenethylamine.pdf
https://www.fishersci.at/store/msds?partNumber=11313137&productDescription%3DTRIS%283%2C6-DIOXAHEPTYL%29AMINE95%25%2C5G&countryCode=AT&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAH50251~~PDF~~MTR~~CGV4~~EN~~2025-10-16%2004:29:27~~2-(2-Methoxyphenoxy
https://www.chemicalbook.com/msds/2-methoxyphenethylamine.pdf
https://www.fishersci.at/store/msds?partNumber=11313137&productDescription%3DTRIS%283%2C6-DIOXAHEPTYL%29AMINE95%25%2C5G&countryCode=AT&language=en
https://www.chemicalbook.com/msds/2-methoxyphenethylamine.pdf
https://enamine.enamine.net/pub/msds?code=EN300-7185151&&senderid=0&&lang=en
https://www.fishersci.at/store/msds?partNumber=11313137&productDescription%3DTRIS%283%2C6-DIOXAHEPTYL%29AMINE95%25%2C5G&countryCode=AT&language=en
https://www.chemicalbook.com/msds/2-methoxyphenethylamine.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAH50251~~PDF~~MTR~~CGV4~~EN~~2025-10-16%2004:29:27~~2-(2-Methoxyphenoxy
https://www.fishersci.at/store/msds?partNumber=11313137&productDescription%3DTRIS%283%2C6-DIOXAHEPTYL%29AMINE95%25%2C5G&countryCode=AT&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAH50251~~PDF~~MTR~~CGV4~~EN~~2025-10-16%2004:29:27~~2-(2-Methoxyphenoxy
https://www.fishersci.at/store/msds?partNumber=11313137&productDescription%3DTRIS%283%2C6-DIOXAHEPTYL%29AMINE95%25%2C5G&countryCode=AT&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAH50251~~PDF~~MTR~~CGV4~~EN~~2025-10-16%2004:29:27~~2-(2-Methoxyphenoxy
https://www.fishersci.at/store/msds?partNumber=11313137&productDescription%3DTRIS%283%2C6-DIOXAHEPTYL%29AMINE95%25%2C5G&countryCode=AT&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAH50251~~PDF~~MTR~~CGV4~~EN~~2025-10-16%2004:29:27~~2-(2-Methoxyphenoxy
https://www.fishersci.at/store/msds?partNumber=11313137&productDescription%3DTRIS%283%2C6-DIOXAHEPTYL%29AMINE95%25%2C5G&countryCode=AT&language=en
https://www.chemicalbook.com/msds/2-methoxyphenethylamine.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/1713005
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13291163?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chemical Properties of Ethanamine, 2-methoxy- (CAS 109-85-3) - Cheméo. (n.d.). Retrieved

from [Link]

N-Ethyl-2-(2-methoxyphenoxy)ethan-1-amine Properties - EPA. (2025, October 15).

Retrieved from [Link]

2-[(2-methoxyphenyl)methoxy]ethan-1-amine hydrochloride (C10H15NO2) -

PubChemLite. (n.d.). Retrieved from [Link]

2-Methoxyphenethylamine | C9H13NO | CID 74896 - PubChem - NIH. (n.d.). Retrieved from

[Link]

The replacement of the 2-methoxy substituent of N-((6,6-diphenyl-1,4-dioxan-2-yl)methyl)-2-

(2-methoxyphenoxy)ethan-1-amine improves the selectivity for 5-HT 1A receptor over α 1 -

adrenoceptor and D 2 - PubMed. (2017, January 5). Retrieved from [Link]

NMR, mass spectroscopy, IR - finding compound structure - ResearchGate. (2019, March 6).

Retrieved from [Link]

Identifying Unknown from IR, NMR, and Mass Spectrometry - Chemistry Steps. (2025,

September 28). Retrieved from [Link]

Synthesis of 2-(4-methoxyphenyl)-1-methylethylamine - PrepChem.com. (n.d.). Retrieved

from [Link]

Synthesis of 2-[2-(Ethoxymethoxy)phenyl]spiro[cyclopropane-1,2′-indene]-1′,3′-dione. (2023,

March 14). Retrieved from [Link]

WO2009128088A2 - Preparation of 2-(2-alkoxy phenoxy) ethylamine, an intermediate of
carvedilol and tamsulosin - Google Patents. (n.d.).

Spectroscopy worked example combining IR, MS and NMR | Analytical chemistry - YouTube.

(2021, May 5). Retrieved from [Link]

2-(4-allyl-2-methoxyphenoxy)-1-(4-phenylpiperazin-1-yl)ethan-1-one - Preprints.org. (2026,

February 4). Retrieved from [Link]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 12 Tech Support

https://www.chemeo.com/cid/40-360-1/Ethanamine-2-methoxy-
https://comptox.epa.gov/dashboard/dsstoxsid80651094
https://www.benchchem.com/product/b13291163/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-key-methoxyphenylethylamine-derivatives-in-medicinal-chemistry
https://pubchemlite.acs.org/compound/2-%5B(2-methoxyphenyl)methoxy%5Dethan-1-amine%20hydrochloride
https://pubchem.ncbi.nlm.nih.gov/compound/74896
https://pubmed.ncbi.nlm.nih.gov/27649069/
https://www.researchgate.net/post/NMR_mass_spectroscopy_IR-finding_compound_structure
https://www.chemistrysteps.com/identifying-unknown-from-ir-nmr-and-mass-spectrometry/
https://www.prepchem.com/synthesis-of-2-4-methoxyphenyl-1-methylethylamine
https://www.mdpi.com/2673-4583/4/1/1
https://www.youtube.com/watch?v=sSABOKDq2gc
https://www.preprints.org/manuscript/202402.0232/v1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13291163?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


2-(4-Iodo-2,5-dimethoxyphenyl)-N-[(2-methoxyphenyl)methyl]ethanamine (25I-NBOMe):

Clinical Case with Unique Confirmatory Testing - PMC. (n.d.). Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 2-(2-methoxyphenyl)ethan-1-amine | CymitQuimica [cymitquimica.com]

2. 2-Methoxyphenethylamine | C9H13NO | CID 74896 - PubChem
[pubchem.ncbi.nlm.nih.gov]

3. 2-(2-Methoxyphenoxy)ethyl amine | C9H13NO2 | CID 1713005 - PubChem
[pubchem.ncbi.nlm.nih.gov]

4. (1S)-1-(2-methoxyphenyl)ethanamine | CAS 68285-24-5 | SCBT - Santa Cruz
Biotechnology [scbt.com]

5. fishersci.at [fishersci.at]

6. prepchem.com [prepchem.com]

7. 2-METHOXYETHYLAMINE(109-85-3) 1H NMR [m.chemicalbook.com]

8. researchgate.net [researchgate.net]

9. Identifying Unknown from IR, NMR, and Mass Spectrometry - Chemistry Steps
[chemistrysteps.com]

10. 2-(4-Iodo-2,5-dimethoxyphenyl)-N-[(2-methoxyphenyl)methyl]ethanamine (25I-NBOMe):
Clinical Case with Unique Confirmatory Testing - PMC [pmc.ncbi.nlm.nih.gov]

11. WO2009128088A2 - Preparation of 2-(2-alkoxy phenoxy) ethylamine, an intermediate of
carvedilol and tamsulosin - Google Patents [patents.google.com]

12. 2-(2-Methoxy Phenoxy) Ethyl Amine Manufacturer in India | Vihita Bio [vihita-bio.com]

13. The replacement of the 2-methoxy substituent of N-((6,6-diphenyl-1,4-dioxan-2-
yl)methyl)-2-(2-methoxyphenoxy)ethan-1-amine improves the selectivity for 5-HT1A receptor
over α1-adrenoceptor and D2-like receptor subtypes - PubMed [pubmed.ncbi.nlm.nih.gov]

14. assets.thermofisher.com [assets.thermofisher.com]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 12 Tech Support

https://www.ncbi.nlm.nih.gov/pmc/articles/PMC3951648/
https://www.benchchem.com/product/b13291163?utm_src=pdf-custom-synthesis#bc-rfq
https://cymitquimica.com/products/IN-DA0029JB/2-2-methoxyphenylethan-1-amine/
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methoxyphenethylamine
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methoxyphenethylamine
https://pubchem.ncbi.nlm.nih.gov/compound/2-_2-Methoxyphenoxy_ethyl-amine
https://pubchem.ncbi.nlm.nih.gov/compound/2-_2-Methoxyphenoxy_ethyl-amine
https://www.scbt.com/p/1s-1-2-methoxyphenyl-ethanamine-68285-24-5
https://www.scbt.com/p/1s-1-2-methoxyphenyl-ethanamine-68285-24-5
https://www.fishersci.at/store/msds?partNumber=11313137&productDescription%3DTRIS%283%2C6-DIOXAHEPTYL%29AMINE95%25%2C5G&countryCode=AT&language=en
https://prepchem.com/2-4-methoxyphenyl-1-methylethylamine/
https://m.chemicalbook.com/SpectrumEN_109-85-3_1HNMR.htm
https://www.researchgate.net/post/NMR_mass_spectroscopy_IR-finding_compound_structure
https://www.chemistrysteps.com/unknown-from-ir-nmr-and-mass-spectrometry/
https://www.chemistrysteps.com/unknown-from-ir-nmr-and-mass-spectrometry/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3951642/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3951642/
https://patents.google.com/patent/WO2009128088A2/en
https://patents.google.com/patent/WO2009128088A2/en
https://www.vihita-bio.com/2-2-methoxy-phenoxy-ethyl-amine-manufacturer-in-india/
https://pubmed.ncbi.nlm.nih.gov/27662034/
https://pubmed.ncbi.nlm.nih.gov/27662034/
https://pubmed.ncbi.nlm.nih.gov/27662034/
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAH50251~~PDF~~MTR~~CGV4~~EN~~2025-10-16%2004:29:27~~2-(2-Methoxyphenoxy
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13291163?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


15. chemicalbook.com [chemicalbook.com]

16. enamine.enamine.net [enamine.enamine.net]

To cite this document: BenchChem. [An In-depth Technical Guide to Key
Methoxyphenylethylamine Derivatives in Medicinal Chemistry]. BenchChem, [2026]. [Online
PDF]. Available at: [https://www.benchchem.com/product/b13291163/docs#an-in-depth-
technical-guide-to-key-methoxyphenylethylamine-derivatives-in-medicinal-chemistry]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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